Cas no 1785568-29-7 ((1-{pyrazolo1,5-apyrimidin-6-yl}cyclohexyl)methanamine)

• Product Name: (1-{pyrazolo1,5-apyrimidin-6-yl}cyclohexyl)methanamine
• CAS No: 1785568-29-7
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 6378212
• PubChem ID: 84793859
• Update Time: 2025-05-19

(1-{pyrazolo1,5-apyrimidin-6-yl}cyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{pyrazolo1,5-apyrimidin-6-yl}cyclohexyl)methanamine
• 1785568-29-7
• (1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclohexyl)methanamine
• EN300-1732190

• Inchi： 1S/C13H18N4/c14-10-13(5-2-1-3-6-13)11-8-15-12-4-7-16-17(12)9-11/h4,7-9H,1-3,5-6,10,14H2
• InChI Key： XIKKYLOUIMOMPH-UHFFFAOYSA-N
• SMILES： NCC1(C2C=NC3=CC=NN3C=2)CCCCC1

Computed Properties

• Exact Mass: 230.153146591g/mol
• Monoisotopic Mass: 230.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.2Ų

Additional information on (1-{pyrazolo1,5-apyrimidin-6-yl}cyclohexyl)methanamine

Professional Introduction to (1-{pyrazolo1,5-apyrimidin-6-yl}cyclohexyl)methanamine (CAS No. 1785568-29-7)

(1-{pyrazolo1,5-apyrimidin-6-yl}cyclohexyl)methanamine, identified by its CAS number 1785568-29-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities, making it a valuable candidate for further investigation in medicinal chemistry.

The molecular structure of (1-{pyrazolo1,5-apyrimidin-6-yl}cyclohexyl)methanamine incorporates two key heterocyclic moieties: a pyrazole ring and an apyrimidine ring, both of which are well-documented for their role in modulating various biological pathways. The cyclohexyl substituent further enhances the compound's steric and electronic properties, contributing to its versatility as a pharmacophore.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The structural motif of (1-{pyrazolo1,5-apyrimidin-6-yl}cyclohexyl)methanamine aligns well with the current trends in drug design, particularly in the exploration of multitargeted inhibitors and scaffold-hopping strategies. This compound represents a promising lead for the development of next-generation drugs that can interact with multiple biological targets simultaneously.

One of the most compelling aspects of (1-{pyrazolo1,5-apyrimidin-6-yl}cyclohexyl)methanamine is its potential to act as a scaffold for structure-based drug design. The presence of both pyrazole and apyrimidine rings provides multiple binding sites for interaction with biological macromolecules such as enzymes and receptors. This dual functionality has been exploited in the design of inhibitors targeting enzymes involved in cancer metabolism and inflammation pathways.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their ability to exhibit a wide range of biological activities. For instance, derivatives of pyrazole and apyrimidine have shown promise in inhibiting kinases and other enzymes implicated in disease pathogenesis. The cyclohexyl group in (1-{pyrazolo1,5-apyrimidin-6-yl}cyclohexyl)methanamine not only enhances solubility but also modulates the electronic properties of the molecule, making it more amenable to binding interactions.

The synthesis of (1-{pyrazolo1,5-apyrimidin-6-yl}cyclohexyl)methanamine involves multi-step organic transformations that showcase the synthetic prowess required to construct complex heterocyclic frameworks. The introduction of the pyrazole ring onto the cyclohexyl backbone followed by functionalization at the 6-position of the apyrimidine ring exemplifies the strategic approach taken in medicinal chemistry to develop novel scaffolds.

In terms of biological activity, preliminary investigations into (1-{pyrazolo1,5-apyrimidin-6-yl}cyclohexyl)methanamine have revealed intriguing properties that warrant further exploration. The compound has demonstrated potential inhibitory activity against certain kinases and other enzymes relevant to cancer therapy. Additionally, its structural features suggest that it may exhibit anti-inflammatory effects by modulating signaling pathways involved in immune responses.

The development of computational models and high-throughput screening techniques has accelerated the process of identifying promising candidates like (1-{pyrazolo1,5-apyrimidin-6-yl}cyclohexyl)methanamine for further validation. These tools have enabled researchers to predict binding affinities and assess metabolic stability, thereby streamlining the drug discovery pipeline. The integration of experimental data with computational insights has been instrumental in optimizing lead compounds for clinical development.

The future prospects for (1-{pyrazolo1,5-apyrimidin-6-yl}cyclohexyl strong>)methanamine are promising, with ongoing research aimed at elucidating its mechanism of action and exploring its potential as a therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate this compound from a laboratory discovery into a viable therapeutic option for patients.

In conclusion, (1-{< strong >pyrazolo 1 , 5 - apyrimidin - 6 - yl strong >}cyclohex yl)methanamine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its incorporation into drug discovery efforts holds great promise for addressing unmet medical needs and improving patient outcomes across various therapeutic areas.